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Compound of Interest

Compound Name: Mrl24

Cat. No.: B15579675 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Mrl24, also known as (2S)-2-[3-[[1-(4-

methoxybenzoyl)-2-methyl-5-(trifluoromethoxy)indol-3-yl]methyl]phenoxy]propanoic acid, is not

publicly available.[1][2] The SDS is the primary document providing comprehensive safety and

disposal information for a chemical substance. Therefore, the following guidance is based on

general best practices for laboratory chemical disposal and should be adapted to the specific

information provided by the chemical supplier in the official SDS for Mrl24.

Proper chemical disposal is paramount for laboratory safety and environmental protection. This

guide provides a procedural framework for researchers, scientists, and drug development

professionals to establish safe and compliant disposal protocols for laboratory chemicals like

Mrl24.

Chemical Identification and Hazard Assessment
The first step in safe disposal is to identify the chemical and understand its potential hazards.

While a specific SDS for Mrl24 was not found, general chemical and physical properties are

available.

Table 1: Physicochemical Properties of Mrl24

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15579675?utm_src=pdf-interest
https://www.benchchem.com/product/b15579675?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Mrl24
https://tribioscience.com/product/life-sciences/biochemical-inhibitors/mrl-24-pparg-partial-agonist-tbi1365/
https://www.benchchem.com/product/b15579675?utm_src=pdf-body
https://www.benchchem.com/product/b15579675?utm_src=pdf-body
https://www.benchchem.com/product/b15579675?utm_src=pdf-body
https://www.benchchem.com/product/b15579675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

(2S)-2-[3-[[1-(4-

methoxybenzoyl)-2-methyl-5-

(trifluoromethoxy)indol-3-

yl]methyl]phenoxy]propanoic

acid

PubChem[1]

Molecular Formula C28H24F3NO6 PubChem[1]

Molecular Weight 527.5 g/mol PubChem[1]

Solubility
Soluble in DMSO (up to 30

mg/ml)
Tribioscience[2]

Storage -20°C Tribioscience[2]

Note: This table summarizes basic identification data. A full hazard profile would be available in

the chemical's SDS.

General Protocol for Chemical Waste Disposal
The following is a generalized protocol for the disposal of a laboratory chemical. This should be

considered a template and must be superseded by the specific instructions in the Mrl24 SDS

and your institution's waste management policies.

Experimental Protocol: General Disposal of a Laboratory Chemical

Consult the Safety Data Sheet (SDS): Before beginning any work, obtain and thoroughly

read the SDS for Mrl24 from the manufacturer. Pay close attention to Section 2 (Hazards

Identification), Section 8 (Exposure Controls/Personal Protection), and Section 13 (Disposal

Considerations).

Personal Protective Equipment (PPE): Based on the SDS, don the appropriate PPE. This will

likely include, at a minimum:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles
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A lab coat

Waste Segregation:

Do not mix Mrl24 waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Segregate solid waste (e.g., contaminated gloves, weigh boats, pipette tips) from liquid

waste.

Waste Collection:

Solid Waste: Collect in a designated, chemically compatible, and sealable container. Label

the container "Hazardous Waste" and include the full chemical name ("Mrl24" and its

IUPAC name).

Liquid Waste: Collect in a designated, leak-proof, and chemically compatible container. If

Mrl24 was dissolved in a solvent (e.g., DMSO), the waste should be labeled with the

names of all components. Use a secondary container to prevent spills.

Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name(s) of the contents

The approximate percentage of each component

The date of accumulation

Storage: Store the waste container in a designated satellite accumulation area. This area

should be secure, well-ventilated, and away from general laboratory traffic.

Disposal Request: Once the waste container is full or is ready for disposal, follow your

institution's procedures to request a pickup from the EHS department or a licensed

hazardous waste contractor.

Logical Workflow for Chemical Disposal
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The following diagram illustrates a standard workflow for the safe disposal of laboratory

chemical waste.

General Chemical Waste Disposal Workflow

Identify Chemical Waste

Consult Safety Data Sheet (SDS)

Determine Hazards
(Toxic, Flammable, Corrosive, Reactive)

Wear Appropriate
Personal Protective Equipment (PPE)

Segregate Waste Stream
(Solid vs. Liquid, Halogenated vs. Non-halogenated)

Collect in Labeled,
Compatible Waste Container

Store in Designated
Satellite Accumulation Area

Request Waste Pickup
by EHS
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Click to download full resolution via product page

Caption: A logical workflow for the safe and compliant disposal of laboratory chemical waste.

This guide provides a foundational understanding of the procedures required for the proper

disposal of a chemical agent like Mrl24. Always prioritize the information provided in the

manufacturer's Safety Data Sheet and adhere to the specific guidelines set forth by your

institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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